Cas no 2228837-99-6 (1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228837-99-6
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6437646
• PubChem ID: 165734867
• Update Time: 2025-05-21

1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine
• 2228837-99-6
• EN300-1730114
• 1-[1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C11H15N3/c1-2-14-8-9(7-13-14)10(3-4-10)11(12)5-6-11/h2,7-8H,1,3-6,12H2
• InChI Key： DIUNCTALYSQHPU-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2C=NN(C=C)C=2)CC1

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine

Research Brief on 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS: 2228837-99-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of novel small molecules as therapeutic agents. Among these, the compound 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS: 2228837-99-6) has emerged as a promising candidate due to its unique structural features and biological activity. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structure, characterized by a pyrazole ring and cyclopropyl groups, is believed to contribute to its stability and binding affinity towards specific biological targets.

In vitro and in vivo studies have demonstrated that 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine exhibits significant activity against a range of biological targets, including enzymes and receptors implicated in various diseases. Preliminary data suggest that the compound may have applications in the treatment of neurological disorders and inflammatory conditions, although further research is needed to fully elucidate its therapeutic potential.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways, which could make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated, with results indicating favorable profiles for further development.

Despite these promising results, challenges remain in the development of 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine as a therapeutic agent. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are expected to play a crucial role in overcoming these hurdles.

In conclusion, 1-1-(1-ethenyl-1H-pyrazol-4-yl)cyclopropylcyclopropan-1-amine (CAS: 2228837-99-6) represents a promising avenue for drug discovery and development. Its unique chemical structure and biological activity warrant further investigation, and ongoing research is likely to uncover additional applications and optimize its therapeutic potential. This brief underscores the importance of continued exploration of novel compounds in advancing the field of chemical biology and medicinal chemistry.